![molecular formula C15H16BrNO3 B3001450 4-Bromo-2-{[(2,4-dimethoxyphenyl)amino]methyl}phenol CAS No. 329777-33-5](/img/structure/B3001450.png)
4-Bromo-2-{[(2,4-dimethoxyphenyl)amino]methyl}phenol
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Description
4-Bromo-2-{[(2,4-dimethoxyphenyl)amino]methyl}phenol is a useful research compound. Its molecular formula is C15H16BrNO3 and its molecular weight is 338.201. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Derivative Studies
- 4-Bromo-2-{[(2,4-dimethoxyphenyl)amino]methyl}phenol has been used in the synthesis of various chemical compounds. For instance, it has been involved in the creation of indazol derivatives, as demonstrated in a study by Sucrow, Fehlauer, and Sandmann (1977). These derivatives have potential applications in pharmaceuticals and materials science (Sucrow, Fehlauer, & Sandmann, 1977).
Metabolic Pathways Analysis
- The compound plays a role in the study of metabolic pathways. Carmo et al. (2005) used similar brominated compounds to analyze metabolic processes in various species, providing insights into the metabolic behavior of brominated phenethylamines (Carmo et al., 2005).
Pharmaceutical Research
- In pharmaceutical research, derivatives of this compound have been studied for their inhibitory properties against enzymes like carbonic anhydrase. Such studies, like the one conducted by Balaydın et al. (2012), can lead to the development of new drugs for treating conditions like glaucoma and epilepsy (Balaydın et al., 2012).
Material Science
- This compound has been utilized in material science for synthesizing new materials with potential applications. For example, Amudha, Thirumavalavan, and Kandaswamy (1999) explored its use in the creation of novel copper(II) complexes, which could have implications in catalysis and material fabrication (Amudha, Thirumavalavan, & Kandaswamy, 1999).
Biochemistry and Catalysis
- The compound's role in biochemistry and catalysis is also noteworthy. Higuchi et al. (1994) studied its involvement in the formation of dinuclear manganese(II) complexes, which have applications in enzymatic reactions and as catalysts in various industrial processes (Higuchi et al., 1994).
Properties
IUPAC Name |
4-bromo-2-[(2,4-dimethoxyanilino)methyl]phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16BrNO3/c1-19-12-4-5-13(15(8-12)20-2)17-9-10-7-11(16)3-6-14(10)18/h3-8,17-18H,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMOUERFODBEGRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NCC2=C(C=CC(=C2)Br)O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.